![molecular formula C22H14N2O3 B3034836 2-benzyl-1H-chromeno[2,3-b][1,6]naphthyridine-1,11(2H)-dione CAS No. 240799-43-3](/img/structure/B3034836.png)
2-benzyl-1H-chromeno[2,3-b][1,6]naphthyridine-1,11(2H)-dione
Overview
Description
“2-benzyl-1H-chromeno[2,3-b][1,6]naphthyridine-1,11(2H)-dione” is a complex organic compound . It belongs to the class of heterocyclic compounds known as naphthyridines . Naphthyridines have emerged as an important class of heterocyclic compounds due to their diverse biological activities and photochemical properties .
Synthesis Analysis
The synthesis of 1,8-naphthyridines, which include multicomponent reactions, Friedländer approach using green strategy, hydroamination of terminal alkynes followed by Friedländer cyclization, metal-catalyzed synthesis, and ring expansion reaction of 3-substituted 1H-pyrrolo[2,3-b]pyridin-2(3H)-one . An efficient, one-pot, and catalyst-free pathway was reported for the synthesis of novel chromeno[1,6]naphthyridine derivatives via a multicomponent condensation reaction of salicylaldehyde derivatives, malononitrile dimer, and active methylene compounds .
Molecular Structure Analysis
The molecular structure of “2-benzyl-1H-chromeno[2,3-b][1,6]naphthyridine-1,11(2H)-dione” is complex, with multiple rings and functional groups . The compound contains a benzyl group attached to a chromeno[2,3-b][1,6]naphthyridine core, with a dione functional group .
Chemical Reactions Analysis
The chemical reactions involving “2-benzyl-1H-chromeno[2,3-b][1,6]naphthyridine-1,11(2H)-dione” are complex and can involve multiple steps . These reactions can include multicomponent reactions, Friedländer approach, hydroamination of terminal alkynes followed by Friedländer cyclization, metal-catalyzed synthesis, and ring expansion reaction .
Scientific Research Applications
Synthesis and Chemical Properties
- A derivative of 2-benzyl-1H-chromeno[2,3-b][1,6]naphthyridine-1,11(2H)-dione, identified as 5-methyl-8H-benzo[h]chromeno[2,3-b][1,6]naphthyridine-6(5H),8-dione (MBCND), was synthesized and characterized through various techniques including Density Functional Theory (DFT) calculations, nonlinear optical (NLO) properties, and natural bonding orbital (NBO) analysis. The compound shows promise in electronic and optical applications (Halim & Ibrahim, 2017).
Application in OLEDs and Luminescence Materials
- Naphthyridine derivatives, including those related to 2-benzyl-1H-chromeno[2,3-b][1,6]naphthyridine-1,11(2H)-dione, are used in organic light-emitting diodes (OLEDs) due to their rigid planar structure. They are effective in molecular recognition and luminescence materials, indicating potential use in display panels and eco-friendly lighting sources (Ryzhkova et al., 2022).
Potential Antimicrobial Applications
- Chromeno[4,3-f][1,8]naphthyridines derivatives, structurally similar to 2-benzyl-1H-chromeno[2,3-b][1,6]naphthyridine-1,11(2H)-dione, have been synthesized and evaluated for antimicrobial activity. This suggests potential applications in developing new antimicrobial agents (Gohil, Patel & Patel, 2016).
Advanced Material Synthesis
- The compound and its derivatives are involved in the synthesis of advanced materials like spiro compounds and functionalized naphthyridines. These materials have potential applications in various fields, including pharmaceuticals and material science (Ahadi et al., 2009).
Corrosion Inhibition
- Naphthyridine derivatives, closely related to 2-benzyl-1H-chromeno[2,3-b][1,6]naphthyridine-1,11(2H)-dione, have been investigated as corrosion inhibitors for mild steel in hydrochloric acid, demonstrating their potential use in industrial applications (Singh et al., 2016).
Future Directions
properties
IUPAC Name |
2-benzylchromeno[2,3-b][1,6]naphthyridine-1,11-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H14N2O3/c25-20-15-8-4-5-9-19(15)27-21-17(20)12-16-18(23-21)10-11-24(22(16)26)13-14-6-2-1-3-7-14/h1-12H,13H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XLUHXISNEQHUKZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C=CC3=NC4=C(C=C3C2=O)C(=O)C5=CC=CC=C5O4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H14N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-benzyl-1H-chromeno[2,3-b][1,6]naphthyridine-1,11(2H)-dione | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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